Cas no 175276-95-6 (2-4-(4,5-Dihydro-1,3-thiazol-2-yl)phenoxyacetonitrile)

• Product Name: 2-4-(4,5-Dihydro-1,3-thiazol-2-yl)phenoxyacetonitrile
• CAS No: 175276-95-6
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• MDL: MFCD00052942
• CID: 133860
• PubChem ID: 2799241
• Update Time: 2025-06-09

2-4-(4,5-Dihydro-1,3-thiazol-2-yl)phenoxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4,5-Dihydrothiazol-2-yl)phenoxy)acetonitrile
• 2-[4-(4,5-dihydro-1,3-thiazol-2-yl)phenoxy]acetonitrile
• Acetonitrile,2-[4-(4,5-dihydro-2-thiazolyl)phenoxy]-
• HMS565D14
• 4-(2-THIAZOLIN-2-YL)PHENOXYACETONITRILE
• PS-4651
• SCHEMBL22057583
• MFCD00052942
• AKOS015908875
• Acetonitrile, 2-[4-(4,5-dihydro-2-thiazolyl)phenoxy]-
• FT-0610870
• Maybridge1_008352
• CS-0333840
• DTXSID80384052
• 175276-95-6
• 2-4-(4,5-Dihydro-1,3-thiazol-2-yl)phenoxyacetonitrile

• MDL： MFCD00052942
• Inchi： 1S/C11H10N2OS/c12-5-7-14-10-3-1-9(2-4-10)11-13-6-8-15-11/h1-4H,6-8H2
• InChI Key： GQEVWXYAFGXFEJ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)OCC#N)=NCC1

Computed Properties

• Exact Mass: 218.05100
• Monoisotopic Mass: 218.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.2±0.1 g/cm3
• Melting Point: 83 °C
• Boiling Point: 404.7±51.0 °C at 760 mmHg
• Flash Point: 198.5±30.4 °C
• Refractive Index: 1.629
• PSA: 70.68000
• LogP: 1.51798
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-4-(4,5-Dihydro-1,3-thiazol-2-yl)phenoxyacetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-4-(4,5-Dihydro-1,3-thiazol-2-yl)phenoxyacetonitrile

Introduction to 2-4-(4,5-Dihydro-1,3-thiazol-2-yl)phenoxyacetonitrile (CAS No. 175276-95-6)

2-4-(4,5-Dihydro-1,3-thiazol-2-yl)phenoxyacetonitrile, identified by its Chemical Abstracts Service (CAS) number 175276-95-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines a thiophene ring with an acetonitrile moiety, making it a promising candidate for various biochemical applications.

The molecular structure of 2-4-(4,5-Dihydro-1,3-thiazol-2-yl)phenoxyacetonitrile consists of a phenoxyl group linked to a dihydrothiazole ring, which is further connected to an acetonitrile group. This arrangement imparts distinct electronic and steric properties to the molecule, facilitating its role as a key intermediate in synthetic chemistry. The presence of the thiophene ring enhances its potential bioactivity, while the acetonitrile group provides a site for further functionalization, enabling the development of more complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the dihydrothiazole scaffold. Dihydrothiazole derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The structural motif of 2-4-(4,5-Dihydro-1,3-thiazol-2-yl)phenoxyacetonitrile aligns well with these characteristics, making it a valuable scaffold for drug discovery initiatives.

One of the most compelling aspects of 2-4-(4,5-Dihydro-1,3-thiazol-2-yl)phenoxyacetonitrile is its versatility in synthetic applications. The compound serves as an effective building block for constructing more intricate molecules through nucleophilic substitution reactions or metal-catalyzed cross-coupling processes. Researchers have leveraged its reactivity to develop novel heterocyclic compounds with enhanced pharmacological profiles. For instance, modifications at the phenoxyl or dihydrothiazole positions have been explored to optimize binding interactions with biological targets.

Recent studies have highlighted the potential of 2-4-(4,5-Dihydro-1,3-thiazol-2-yl)phenoxyacetonitrile in developing inhibitors targeting specific enzymes involved in metabolic pathways relevant to human diseases. The thiophene ring's ability to engage in hydrogen bonding and π-stacking interactions has been exploited to design molecules with high affinity for protein receptors. This has opened up new avenues for creating targeted therapies with improved efficacy and reduced side effects.

The compound's utility extends beyond pharmaceutical applications. In materials science, derivatives of 2-4-(4,5-Dihydro-1,3-thiazol-2-yl)phenoxyacetonitrile have been investigated for their potential use in organic electronics and sensors. The conjugated system formed by the thiophene and phenoxyl groups contributes to electron delocalization, which is beneficial for applications requiring charge transport properties. Such findings underscore the broad applicability of this class of compounds across multiple scientific disciplines.

From a synthetic chemistry perspective, CAS No. 175276-95-6 represents an important intermediate in multi-step syntheses. Its straightforward functionalization patterns allow chemists to introduce diverse substituents while maintaining structural integrity. This flexibility has enabled the rapid development of libraries of related compounds for high-throughput screening experiments. Such efforts are crucial in identifying lead candidates for further optimization before advancing into preclinical studies.

The growing body of research on 2-4-(4,5-Dihydro-1,3-thiazol-2-yl)phenoxyacetonitrile underscores its significance as a chemical entity with far-reaching implications. As synthetic methodologies continue to evolve, new ways to harness its potential are likely to emerge. Collaborative efforts between academia and industry are essential to translate these laboratory findings into tangible benefits for society.

In conclusion,CAS No 175276956 and its corresponding compound 2-(Phenoxymethoxy)-N-(4-pyridinyl)-N'-[(1E)-(propa... remain at the forefront of chemical innovation. Their unique structural features and biological relevance make them indispensable tools for researchers striving to push the boundaries of medicinal chemistry and materials science. As we delve deeper into their properties and applications, 175276956 will undoubtedly continue to inspire groundbreaking discoveries.